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Compound of Interest

Compound Name: 1-Chloro-3-fluoroisopropanol

Cat. No.: B128799

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical entity represented by
the molecular formula C3H6CIFO. Due to the presence of constitutional isomerism and
stereoisomerism, C3H6CIFO can exist as several distinct molecules. This document will
primarily focus on the most extensively documented isomer, 1-chloro-3-fluoropropan-2-ol, while
also acknowledging other known isomers.

Nomenclature and Identification

The molecular formula C3H6CIFO corresponds to multiple structural isomers. The precise
arrangement of the chlorine, fluorine, and hydroxyl (-OH) groups on the three-carbon propane
backbone determines the specific compound.

Primary Isomer: 1-chloro-3-fluoropropan-2-ol

This is the most commonly referenced isomer for C3H6CIFO.
e IUPAC Name: 1-chloro-3-fluoropropan-2-ol[1]

e CAS Number: 453-11-2[1]

e Synonyms:

o 1-Chloro-3-fluoroisopropanol[1]
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o 1-Fluoro-3-chloro-2-propanol[1]
o NSC 21304[1]

o Glycerin a-chloro-y-fluorohydrin

Other Documented Isomers

e 2-chloro-3-fluoropropan-1-ol:
o |IUPAC Name: 2-chloro-3-fluoropropan-1-ol[2]
o CAS Number: 26438-87-9[2]

e 3-chloro-2-fluoropropan-1-ol:
o IUPAC Name: 3-chloro-2-fluoropropan-1-ol[3]

The structural differences between these primary isomers are illustrated in the diagram below.

Structural Isomers of C3H6CIFO

Molecular Formula: C3H6CIFO

/ Isomers
\J

1-chloro-3-fluoropropan-2-ol 2-chloro-3-fluoropropan-1-ol
(CAS: 453-11-2) (CAS: 26438-87-9)

3-chloro-2-fluoropropan-1-ol

Click to download full resolution via product page
Fig. 1: Logical relationship of C3H6CIFO isomers.

Physicochemical Properties
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The following table summarizes key quantitative data for 1-chloro-3-fluoropropan-2-ol.

Property Value Reference
Molecular Formula C3H6CIFO [1]
Molecular Weight 112.53 g/mol [1]

CAS Number 453-11-2 [1]
Appearance Flammable liquid and vapor [4]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

CZuntg p : ]
Rotatable Bond Count 2 [5]

Exact Mass

112.0091207 Da

[2]

Monoisotopic Mass

112.0091207 Da

[2]

XLogP3-AA (Predicted)

0.5

[1]

Experimental Protocols and Safety

Detailed experimental protocols for specific reactions involving 1-chloro-3-fluoropropan-2-ol are

proprietary or must be sourced from specific research publications. However, based on its

classification and known hazards, a general protocol for safe handling and use in a laboratory

setting can be established.

General Handling and Storage Protocol

This protocol is derived from the material's Safety Data Sheet (SDS) and is intended for trained

laboratory personnel.

Obijective: To outline the standard procedure for the safe handling, use, and storage of 1-

chloro-3-fluoropropan-2-ol to minimize exposure and risk.

Materials:
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e 1-chloro-3-fluoropropan-2-ol

e Appropriate solvent(s)

o Personal Protective Equipment (PPE):

[¢]

Nitrile or neoprene gloves

[e]

Chemical splash goggles

o

Flame-retardant lab coat

Closed-toe shoes

[¢]

e Certified chemical fume hood

e Glassware and equipment as required for the experiment
« Spill kit for flammable and toxic liquids

o Waste container for halogenated organic compounds
Procedure:

e Pre-Experiment Setup:

o

Ensure a certified chemical fume hood is operational.

[¢]

Don all required PPE before handling the chemical.

[e]

Keep a spill kit and fire extinguisher rated for chemical fires accessible.

[e]

Ensure eyewash station and safety shower are unobstructed.
e Handling the Chemical:

o All transfers, dilutions, and reactions involving 1-chloro-3-fluoropropan-2-ol must be
conducted within the chemical fume hood.
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o The compound is harmful if swallowed, inhaled, or in contact with skin.[4] Avoid direct
contact and inhalation of vapors.

o Use a properly calibrated pipette or syringe for liquid transfers to avoid spills.

e Storage:
o Store in a tightly sealed, properly labeled container.
o Keep in a cool, dry, and well-ventilated area designated for flammable liquids.
o Store away from incompatible materials such as strong oxidizing agents.

e Waste Disposal:

o Dispose of unused material and contaminated items in a designated, sealed waste
container for halogenated organic waste.

o Follow all institutional, local, and national regulations for hazardous waste disposal.
e Emergency Procedures:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes.[4]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding eyelids open.[4]

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[4]

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4]
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General Experimental Workflow

1. Preparation
- Don PPE
- Prepare Fume Hood

2. Chemical Handling
- Transfer/Measure in Hood

3. Experimentation
- Perform Reaction/Analysis

6. Storage
- Seal & Store Properly

5. Waste Disposal
- Segregate Halogenated Waste

Click to download full resolution via product page

Fig. 2: General laboratory workflow for handling C3H6CIFO.
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Potential Applications in Research and
Development

Halogenated propanols are valuable intermediates in organic synthesis. The presence of three
distinct functional groups (hydroxyl, chloro, and fluoro) on a short carbon chain makes 1-chloro-
3-fluoropropan-2-ol a versatile building block. Potential research applications include:

» Synthesis of Pharmaceuticals: The molecule can serve as a scaffold for creating more
complex molecules with potential biological activity. The fluorine atom is of particular interest
in drug development for its ability to modulate metabolic stability and binding affinity.

o Agrochemicals: Similar to pharmaceutical applications, it can be used as a starting material
for novel pesticides and herbicides.

» Material Science: Used in the synthesis of specialized polymers and materials where flame
retardancy or specific chemical resistance is desired.

Further research is required to fully elucidate the reaction pathways and potential biological
interactions of this compound and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to C3H6CIFO Isomers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128799#iupac-name-and-synonyms-for-c3h6clfo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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